Cas no 1153972-38-3 (N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine)

N-(2-Chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine is a specialized organic compound featuring a pyrazole core substituted with a 2-chlorobenzylamine group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chlorophenyl moiety enhances its potential for further functionalization, while the methylpyrazole group contributes to stability and selectivity in reactions. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound’s purity and consistent performance make it suitable for research and industrial processes requiring high specificity. Proper handling and storage are recommended to maintain its integrity.
N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine structure
1153972-38-3 structure
Product Name:N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine
CAS No:1153972-38-3
MF:C11H12ClN3
MW:221.686080932617
CID:5166782
PubChem ID:43535037
Update Time:2026-03-04

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, N-[(2-chlorophenyl)methyl]-1-methyl-
    • n-(2-Chlorobenzyl)-1-methyl-1h-pyrazol-4-amine
    • N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine
    • Inchi: 1S/C11H12ClN3/c1-15-8-10(7-14-15)13-6-9-4-2-3-5-11(9)12/h2-5,7-8,13H,6H2,1H3
    • InChI Key: OYQDJQFXMOUREU-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(NCC2=CC=CC=C2Cl)C=N1

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-166310-0.05g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
0.05g
$612.0 2023-06-08
Enamine
EN300-166310-0.1g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
0.1g
$640.0 2023-06-08
Enamine
EN300-166310-0.25g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
0.25g
$670.0 2023-06-08
Enamine
EN300-166310-0.5g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
0.5g
$699.0 2023-06-08
Enamine
EN300-166310-1.0g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
1g
$728.0 2023-06-08
Enamine
EN300-166310-2.5g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
2.5g
$1428.0 2023-06-08
Enamine
EN300-166310-5.0g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
5g
$2110.0 2023-06-08
Enamine
EN300-166310-10.0g
N-[(2-chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3
10g
$3131.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01008889-1g
N-[(2-Chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3 95%
1g
¥3220.0 2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01008889-5g
N-[(2-Chlorophenyl)methyl]-1-methyl-1H-pyrazol-4-amine
1153972-38-3 95%
5g
¥9352.0 2023-03-01

Additional information on N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-38-3): An Overview of Its Structure, Properties, and Applications

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-38-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-chloro-N-(pyrazin-2-ylmethyl)benzamide, has garnered attention due to its unique chemical structure and promising biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine is C13H14ClN3, with a molecular weight of approximately 257.72 g/mol. The compound features a pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of the chlorophenyl group and the methyl substituent on the pyrazole ring imparts unique physical and chemical properties to the molecule.

The solubility of N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine in various solvents is an important consideration for its use in laboratory settings. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. However, its solubility in water is limited, which can be a factor in its formulation for pharmaceutical applications.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorobenzaldehyde with hydrazine to form the corresponding hydrazone, followed by cyclization to form the pyrazole ring. The subsequent N-methylation and N-substitution steps complete the synthesis of the target compound.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. This method typically involves the reaction of 2-chlorobenzaldehyde with hydrazine under microwave irradiation, followed by the addition of methyl iodide to introduce the methyl group on the pyrazole ring.

Biological Activities and Applications

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine has been extensively studied for its potential biological activities, particularly in the areas of anti-inflammatory and anti-cancer research. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

In addition to its anti-inflammatory properties, N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine has demonstrated promising anti-cancer activity against various cancer cell lines. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a valuable lead for the development of novel anti-cancer drugs.

Clinical Trials and Future Prospects

The potential therapeutic applications of N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of inflammation and cancer. These studies have shown promising results, paving the way for further clinical trials.

Ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

Conclusion

N-(2-chlorophenyl)methyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1153972-38-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to uncover its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for future drug development.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd